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molecular formula C9H8O2 B1288184 Benzofuran-7-ylmethanol CAS No. 209256-55-3

Benzofuran-7-ylmethanol

Cat. No. B1288184
CAS RN: 209256-55-3
M. Wt: 148.16 g/mol
InChI Key: CROYZLIPNLVAHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05856529

Procedure details

DMSO (2.87 ml, 40 mmol) was added slowly to a -78° C. solution of oxalyl chloride in methylene chloride (20 ml of 2M, 40 mmol). To this solution was added slowly a solution of benzofuran-7-methanol (4.03 g, 27 mmol) in methylene chloride, and the mixture was stirred 30 min at -78° C. Triethyl amine (30 ml) was added slowly to the reaction mixture, which was then allowed to warm to room temperature. The mixture was diluted with methylene chloride and washed with water and then with brine. The organic layer was concentrated in vacuo to an oil (3.16 g, 80%).
Name
DMSO
Quantity
2.87 mL
Type
reactant
Reaction Step One
Name
oxalyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
20 mL
Type
solvent
Reaction Step One
Name
benzofuran-7-methanol
Quantity
4.03 g
Type
reactant
Reaction Step Two
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Triethyl amine
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Benzofuran-7-carboxaldehyde

Identifiers

REACTION_CXSMILES
CS(C)=O.C(Cl)(=O)C(Cl)=O.[O:11]1[C:15]2[C:16]([CH2:20][OH:21])=[CH:17][CH:18]=[CH:19][C:14]=2[CH:13]=[CH:12]1.C(N(CC)CC)C>C(Cl)Cl>[O:11]1[C:15]2[C:16]([CH:20]=[O:21])=[CH:17][CH:18]=[CH:19][C:14]=2[CH:13]=[CH:12]1

Inputs

Step One
Name
DMSO
Quantity
2.87 mL
Type
reactant
Smiles
CS(=O)C
Name
oxalyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
methylene chloride
Quantity
20 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
benzofuran-7-methanol
Quantity
4.03 g
Type
reactant
Smiles
O1C=CC2=C1C(=CC=C2)CO
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl
Step Three
Name
Triethyl amine
Quantity
30 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Four
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred 30 min at -78° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to warm to room temperature
WASH
Type
WASH
Details
washed with water
CONCENTRATION
Type
CONCENTRATION
Details
The organic layer was concentrated in vacuo to an oil (3.16 g, 80%)

Outcomes

Product
Details
Reaction Time
 30 min
Name
Benzofuran-7-carboxaldehyde
Type
Smiles
O1C=CC2=C1C(=CC=C2)C=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.